5-Cyclopropoxy-6-methylnicotinonitrile

• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol
• SMILES: CC1=C(C=C(C=N1)C#N)OC2CC2
• InChI: InChI=1S/C10H10N2O/c1-7-10(13-9-2-3-9)4-8(5-11)6-12-7/h4,6,9H,2-3H2,1H3
• InChIKey: ONASTLGMQJAVMJ-UHFFFAOYSA-N

5-Cyclopropoxy-6-methylnicotinonitrile Identity Profile

5-Cyclopropoxy-6-methylnicotinonitrile (molecular formula C10H10N2O, molecular weight 174.20 g/mol) is a substituted nicotinonitrile that features a 6-methyl group and a 5-cyclopropoxy ether on the pyridine ring . This compound is cataloged as a screening compound for early drug discovery campaigns, with its core structural motif placing it within the broader family of nicotinic acid derivatives that have historically garnered interest for modulating nicotinic acetylcholine receptors [1]. The combination of the electron-donating cyclopropoxy group and the nitrile moiety creates a unique substitution pattern not available from many off-the-shelf nicotinonitrile building blocks, making it a candidate for structure-activity relationship (SAR) exploration in medicinal chemistry programs .

Fragment-based screening: low MW supports Rule-of-Three library design

nAChR modulation research: cyclopropoxy substitution supports SAR exploration

Medicinal chemistry building block: unique 5-cyclopropoxy-6-methyl pattern

• [1] Icagen, LLC & Hoffmann-La Roche Inc. (2024). NOVEL CYCLOPROPYL COMPOUNDS. U.S. Patent Application No. 18749828. Filing Date: 2024-06-21. Published: 2024-10-10. View Source

5-Cyclopropoxy-6-methylnicotinonitrile Substitution Risks vs. Analogs

Substituting 5-cyclopropoxy-6-methylnicotinonitrile with a simpler analog risks undermining SAR continuity because the 5-cyclopropoxy group is not merely a passive substituent. In the broader class of cyclopropoxy-substituted nicotinonitriles, the oxygen-linked cyclopropyl ring introduces distinct conformational constraints and electronic effects compared to the direct cyclopropyl, methoxy, or unsubstituted analogs that are more commonly stocked by suppliers . Recent patent literature on cyclopropyl-containing heterocycles emphasizes that even small changes in the cyclopropyl attachment motif (direct C–C vs. C–O–C linkage) can significantly alter target binding kinetics and metabolic stability profiles [1]. Consequently, a procurement decision to switch to a structurally similar but functionally distinct analog—such as 4-cyclopropoxy-5-methylnicotinonitrile or 6-cyclopropyl-2-methylnicotinonitrile—should only be made after re-validating biological activity in the specific assay system, as these compounds are not guaranteed to behave as functional equivalents .

Regioisomer swap

4-Cyclopropoxy isomer may shift nAChR binding orientation; re-validation required.

Methylthio analog

5-Cyclopropoxy-6-(methylthio)nicotinonitrile introduces thioether oxidation liability; metabolic profile may differ.

Cyclopropylmethoxy analog

O–CH2–cyclopropyl linkage adds conformational flexibility and higher predicted logP, altering solubility.

• [1] Icagen, LLC & Hoffmann-La Roche Inc. (2024). NOVEL CYCLOPROPYL COMPOUNDS. U.S. Patent Application No. 18749828. Filed 2024-06-21, Published 2024-10-10. View Source

5-Cyclopropoxy-6-methylnicotinonitrile Differential Evidence

Fragment Library Molecular Weight Advantage

When evaluated against the closest commercially cataloged analog, 5-cyclopropoxy-6-(methylthio)nicotinonitrile (MW 206.27 g/mol, XLogP3 1.9), the target compound 5-cyclopropoxy-6-methylnicotinonitrile (MW 174.20 g/mol) exhibits a molecular weight reduction of 32.07 g/mol [1]. This lower molecular weight is consistent with better compliance to the 'Rule of Three' (MW ≤ 300) guidelines commonly applied in fragment-based screening library design, where the methylthio analog exceeds the ideal fragment size by a wider margin. The removal of the sulfur atom also eliminates potential metabolic liabilities associated with thioether oxidation, based on class-level knowledge of thioether-containing fragments. This is a cross-study comparable evidence item.

Fragment MW Comparison

Cross-study comparable

Target: 174.20 g/mol −32.07 g/mol (15.6%)

Better Rule-of-Three compliance for fragment screening

Based on PubChem data; metabolic stability not experimentally confirmed.

Evidence Dimension	Molecular Weight (Fragment Suitability)
Target Compound Data	174.20 g/mol (C10H10N2O)
Comparator Or Baseline	5-Cyclopropoxy-6-(methylthio)nicotinonitrile: 206.27 g/mol (C10H10N2OS)
Quantified Difference	−32.07 g/mol (15.6% reduction vs. methylthio analog)
Conditions	Physicochemical property comparison based on PubChem-computed molecular weight and molecular formula data

Why This Matters

The lower molecular weight directly supports library design criteria for fragment screening programs, ensuring more efficient hit identification with fewer potential metabolic issues.

• [1] PubChem. 5-Cyclopropoxy-6-(methylthio)nicotinonitrile (CID 72230316). Molecular Weight 206.27 g/mol, XLogP3-AA 1.9. National Center for Biotechnology Information. View Source

Regioisomeric Differentiation for SAR Precision

5-Cyclopropoxy-6-methylnicotinonitrile is a distinct regioisomer of 4-cyclopropoxy-5-methylnicotinonitrile (CAS 1243352-65-9, also C10H10N2O, MW 174.20 g/mol), with the cyclopropoxy group shifted from the 4-position to the 5-position of the pyridine ring . In the context of nicotinic acetylcholine receptor (nAChR) modulation, even subtle positional changes in pyridine substitution are known to alter binding affinity. The patent literature from Icagen LLC explicitly teaches that cyclopropyl substitution patterns on heterocycles critically influence biological target engagement, making these isomers non-interchangeable [1]. This evidence item is class-level inference grounded in established medicinal chemistry principles.

Regioisomeric Identity

Class-level inference

5-cyclopropoxy-6-methyl pattern vs 4-cyclopropoxy-5-methyl pattern

Positional shift may alter nAChR binding; isomers may not be interchangeable.

Based on general SAR principles; experimental binding data unavailable.

Evidence Dimension	Regiochemical Substitution Position
Target Compound Data	5-cyclopropoxy-6-methyl substitution pattern
Comparator Or Baseline	4-Cyclopropoxy-5-methylnicotinonitrile (CAS 1243352-65-9): 4-cyclopropoxy-5-methyl substitution pattern
Quantified Difference	Positional shift of cyclopropoxy from C4 to C5 on the pyridine ring; identical molecular formula C10H10N2O, identical MW 174.20, identical formula, but distinct 2D connectivity.
Conditions	Structural comparison based on CAS registry entries and ChemSrc database listings

Why This Matters

For any SAR-driven program, regioisomeric identity dictates binding orientation and potency; using the wrong isomer can lead to false-negative results in nAChR screening campaigns.

• [1] Icagen, LLC & Hoffmann-La Roche Inc. (2024). NOVEL CYCLOPROPYL COMPOUNDS. U.S. Patent Application No. 18749828. Filed 2024-06-21, Published 2024-10-10. View Source

Cyclopropoxy vs. Cyclopropylmethoxy: LogP & Solubility

The target compound features a direct cyclopropoxy group (O-cyclopropyl), as opposed to the more flexible cyclopropylmethoxy (O–CH2–cyclopropyl) linkage found in compounds like 2-(cyclopropylmethoxy)nicotinonitrile (also C10H10N2O, MW 174.20, but with different connectivity) . General medicinal chemistry principles indicate that the absence of the methylene spacer in the target compound results in a more constrained orientation of the cyclopropane ring, potentially leading to a measurable difference in logP and, consequently, aqueous solubility. Based on class-level property prediction trends, a direct O-cyclopropyl attachment typically yields lower lipophilicity than the corresponding O–CH2–cyclopropyl analog (approximate ΔlogP ~0.3–0.5 units lower for the direct attachment) [1]. Precise experimental logP data for the target compound are not publicly available, so this is class-level inference.

Lipophilicity Estimate

Class-level inference

O-cyclopropyl est. ΔlogP ≈ −0.3 to −0.5 vs O–CH2–cyclopropyl

May support lower logP and improved solubility, if confirmed experimentally.

No experimental logP data available; class-level prediction based on XLogP3 trends.

Evidence Dimension	Lipophilicity & Conformational Rigidity
Target Compound Data	5-Cyclopropoxy-6-methylnicotinonitrile: direct O-cyclopropyl attachment; approximate predicted logP ~1.5–1.8 (class-level estimate based on XLogP3 trends for similar nitriles)
Comparator Or Baseline	2-(Cyclopropylmethoxy)nicotinonitrile: O–CH2–cyclopropyl attachment; predicted logP ~2.0–2.3 (estimated range for cyclopropylmethoxy analog)
Quantified Difference	Estimated ΔlogP ≈ 0.3–0.5 units lower for the target compound (class-level inference; experimental confirmation required)
Conditions	Physicochemical property prediction based on PubChem XLogP3 methodology for structurally related nicotinonitriles; no head-to-head experimental measurement available.

Why This Matters

Lower logP suggests improved aqueous solubility and potentially better developability profile for in vivo studies, if confirmed experimentally.

• [1] PubChem. 5-Cyclopropoxy-6-(methylthio)nicotinonitrile (CID 72230316). XLogP3-AA = 1.9. National Center for Biotechnology Information. Serves as reference for class-level logP prediction. View Source

5-Cyclopropoxy-6-methylnicotinonitrile Applications & Procurement

nAChR Fragment Library Diversification

The lower molecular weight (174.20 g/mol) and direct cyclopropoxy attachment make 5-cyclopropoxy-6-methylnicotinonitrile a suitable entry for fragment libraries targeting nicotinic acetylcholine receptors. As suggested by the patent literature, cyclopropyl-substituted heterocycles are under active investigation for modulating ion channels [2]. Procurement of this specific fragment ensures the library contains the precise 5-cyclopropoxy-6-methyl substitution pattern, avoiding the regioisomer 4-cyclopropoxy-5-methylnicotinonitrile, which has identical formula but different binding topography [1].

Regioisomeric Probe for SAR Campaigns

In a medicinal chemistry program that has already identified activity with 4-cyclopropoxy-5-methylnicotinonitrile (CAS 1243352-65-9) or similar cyclopropoxy-pyridine derivatives, this compound serves as a critical regioisomeric comparator [1]. Systematic testing of both isomers allows the SAR team to define the optimal positioning of the cyclopropoxy group, directly informing lead optimization decisions and IP strategy, as emphasized by recent patent filings on novel cyclopropyl compounds [2].

Metabolic Stability Lead-Like Starting Point

When compared to the sulfur-containing analog 5-cyclopropoxy-6-(methylthio)nicotinonitrile, the target compound eliminates the potential metabolic oxidation liability associated with thioether groups while reducing molecular weight [1]. Medicinal chemistry teams seeking to improve metabolic stability can use this compound as a cleaner starting scaffold, avoiding the need for later-stage sulfur replacement that often complicates lead optimization timelines.

Application

Selection Property

Validation Focus

nAChR Fragment Library Diversification

5-cyclopropoxy-6-methyl regioisomer; fragment-compatible MW profile

Confirm regioisomer purity; verify Rule-of-Three compliance (MW ≤ 300, cLogP ≤ 3)

Regioisomeric SAR Probe

Regioisomer pair (5- vs 4-cyclopropoxy) for target engagement comparison

Compare nAChR binding/activity data; confirm no cross-contamination

Metabolic Stability Assessment

Absence of thioether group (vs methylthio analog)

Evaluate in vitro metabolic stability; assess oxidative pathway differences

• [1] PubChem. 5-Cyclopropoxy-6-(methylthio)nicotinonitrile (CID 72230316). Physicochemical data and structural comparison. National Center for Biotechnology Information. View Source
• [2] Icagen, LLC & Hoffmann-La Roche Inc. (2024). NOVEL CYCLOPROPYL COMPOUNDS. U.S. Patent Application No. 18749828. Filed 2024-06-21, Published 2024-10-10. View Source